Cas no 105742-76-5 (Ganoderic acid C6)

• Product Name: Ganoderic acid C6
• CAS No: 105742-76-5
• Molecular Formula: C₃₀H₄₂O₈
• Molecular Weight: 530.649690151215
• CID: 2087248

Ganoderic acid C6 Properties

Names and Identifiers

• Ganoderic acid C6
• Ganoderic acid C​
• (3beta,12beta)-3,12-Dihydroxy-7,11,15,23-tetraoxo-lanost-8-en-26-oic acid
• 12-Deacetylganoderic acid H

• InChIKey： BTYTWXWAFWKSTA-YBFNEQRTSA-N
• Inchi： InChI=1S/C30H42O8/c1-14(10-16(31)11-15(2)26(37)38)17-12-21(34)30(7)22-18(32)13-19-27(3,4)20(33)8-9-28(19,5)23(22)24(35)25(36)29(17,30)6/h14-15,17,19-20,25,33,36H,8-13H2,1-7H3,(H,37,38)/t14-,15?,17-,19+,20+,25-,28+,29+,30+/m1/s1
• SMILES： C[C@H](CC(=O)CC(C)C(=O)O)[C@H]1CC(=O)[C@@]2(C)C3=C(C(=O)[C@H]([C@]12C)O)[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC3=O)O

Computed Properties

• Exact Mass: 530.28796829 g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 530.28796829 g/mol
• Heavy Atom Count: 38
• Complexity: 1150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 146Ų
• Molecular Weight: 530.6

Experimental Properties

• Melting Point: 208-210 ºC
• Solubility: Insuluble (5.8E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids